Cas no 890099-56-6 (4-Acetoxy-4'-cyanobenzophenone)

• Product Name: 4-Acetoxy-4'-cyanobenzophenone
• CAS No: 890099-56-6
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• MDL: MFCD07698957
• CID: 1939427
• PubChem ID: 24723011
• Update Time: 2025-06-09

4-Acetoxy-4'-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(4-cyanobenzoyl)phenyl] acetate
• 4-ACETOXY-4'-CYANOBENZOPHENONE
• CTK5G2324
• AG-H-60481
• KB-188871
• 4-(4-Cyanobenzoyl)phenyl acetate
• AKOS016018269
• MFCD07698957
• 890099-56-6
• DTXSID90641704
• 4-Acetoxy-4'-cyanobenzophenone

• MDL： MFCD07698957
• Inchi： 1S/C16H11NO3/c1-11(18)20-15-8-6-14(7-9-15)16(19)13-4-2-12(10-17)3-5-13/h2-9H,1H3
• InChI Key： QOQFSWINMSHEOU-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)C(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 265.07400
• Monoisotopic Mass: 265.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16000
• LogP: 2.71458

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Acetoxy-4'-cyanobenzophenone

Comprehensive Overview of 4-Acetoxy-4'-cyanobenzophenone (CAS No. 890099-56-6): Properties, Applications, and Industry Insights

4-Acetoxy-4'-cyanobenzophenone (CAS No. 890099-56-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This cyanobenzophenone derivative features an acetoxy group at the 4-position and a cyano group at the 4'-position, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₆H₁₁NO₃, and precise weight of 265.26 g/mol underscore its role in high-precision reactions.

The growing demand for photoactive compounds and UV-absorbing materials has positioned 4-Acetoxy-4'-cyanobenzophenone as a critical component in advanced research. Recent studies highlight its potential in photopolymerization initiators, a trending topic in sustainable coatings and 3D printing technologies. Researchers are increasingly exploring its efficacy in light-sensitive applications, aligning with the global shift toward eco-friendly manufacturing processes.

In the pharmaceutical sector, CAS 890099-56-6 serves as a precursor for synthesizing bioactive molecules. Its cyanobenzophenone core is instrumental in developing compounds with potential therapeutic effects, particularly in oncology and neurology. This aligns with current industry trends focusing on targeted drug delivery systems and small-molecule inhibitors, topics frequently searched in academic and AI-driven databases.

From a commercial perspective, suppliers of 4-Acetoxy-4'-cyanobenzophenone emphasize its high purity (>98%) and stability under controlled conditions. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetone makes it ideal for laboratory-scale and industrial applications. Quality control protocols, including HPLC and NMR validation, ensure consistency for end-users in R&D and production.

Environmental and regulatory considerations are paramount in today's chemical industry. 890099-56-6 is manufactured under strict compliance with REACH and GMP guidelines, addressing concerns about sustainable sourcing and workplace safety. These aspects resonate with search trends around green chemistry and responsible sourcing, further enhancing the compound's market relevance.

Future prospects for 4-Acetoxy-4'-cyanobenzophenone include innovations in organic electronics and advanced material design. Its dual functional groups offer tunability for creating polymers with specific optical or mechanical properties, a hot topic in materials science forums. As industries prioritize multifunctional intermediates, this compound is poised to play a pivotal role in next-generation technologies.